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Compound of Interest

Compound Name:

1-(3-

Bromophenyl)cyclopropanecarbox

ylic acid

Cat. No.: B181478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-(3-
bromophenyl)cyclopropanecarboxylic acid, a molecule of significant interest in medicinal

chemistry and organic synthesis. We will delve into its fundamental properties, synthesis,

spectroscopic characterization, and potential applications, offering a technical and practical

resource for professionals in the field.

Core Molecular Attributes
1-(3-Bromophenyl)cyclopropanecarboxylic acid is a halogenated aromatic carboxylic acid

featuring a cyclopropane ring. This unique structural combination imparts specific chemical and

physical properties that are of interest in the design of novel therapeutic agents.
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Property Value Source

Molecular Weight 241.08 g/mol [1]

Chemical Formula C₁₀H₉BrO₂ [1]

CAS Number 124276-95-5

Appearance Solid [1]

SMILES Brc1cc(ccc1)C2(CC2)C(=O)O [1]

InChI

1S/C10H9BrO2/c11-8-3-1-2-

7(6-8)10(4-5-10)9(12)13/h1-

3,6H,4-5H2,(H,12,13)

[1]

Synthesis and Mechanistic Considerations
The synthesis of 1-aryl-cyclopropanecarboxylic acids can be approached through several

strategies. A common and effective method involves the cyclopropanation of an appropriate

α,β-unsaturated carboxylic acid precursor.

Illustrative Synthetic Workflow
The following diagram outlines a generalized approach to the synthesis of 1-(3-
bromophenyl)cyclopropanecarboxylic acid, starting from 3-bromocinnamic acid. This

method leverages a samarium-promoted cyclopropanation, which is known for its

stereospecificity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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